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Compound of Interest

Compound Name: Cortol-d5
Cat. No.: B15562203
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth explanation of a representative Certificate of Analysis
(CoA) for Cortol-d5, a deuterated analog of cortol. Cortol-d5 is a critical internal standard for
mass spectrometry-based bioanalytical methods, enabling accurate quantification of its
unlabeled counterpart in complex biological matrices. This document outlines the typical data,
experimental protocols, and quality control parameters presented in a CoA for this compound,
ensuring its suitability for research and drug development applications.

Product Identification and Specifications

Cortol-d5 is a stable isotope-labeled form of cortol, a metabolite of cortisol. The deuterium
labels provide a distinct mass shift, making it an ideal internal standard for quantitative analysis
by mass spectrometry.
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Parameter Specification
Product Name Cortol-d5
Synonyms -Cortol-d5

Chemical Formula

C21H31Ds0s[1][2]

Molecular Weight 373.54 g/mol [1][2]
CAS Number 516-38-1 (Unlabeled)[1][2]
Appearance Off-White to Beige Solid

Storage Condition

Store at refrigerator (2-8°C) for long-term

storage.[1]

Quantitative Analytical Data

The following table summarizes the key quantitative data obtained from the analysis of a

representative lot of Cortol-d5. These parameters are crucial for ensuring the identity, purity,

and quality of the standard.

Analytical Test

Method

Specification Result

Chemical Purity

HPLC-UV (245 nm)

= 98% 99.2%

> 95% Deuterated

Isotopic Purity LC-MS 98.5% (d5)
forms
d0=0.1%, d1=0.3%,
Isotopic Distribution LC-MS Report Results d2=0.5%, d3=0.6%,

d4=1.0%, d5=97.5%

Identity Confirmation

H-NMR, LC-MS/MS

Conforms to Structure Conforms

Residual Solvents GC-FID <0.5% Meets Specification

Water Content Karl Fischer Titration <1.0% 0.3%
Experimental Protocols

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://clearsynth.com/product/beta-cortol-d5
https://bdg.co.nz/products/%CE%B1-cortol-d5
https://clearsynth.com/product/beta-cortol-d5
https://bdg.co.nz/products/%CE%B1-cortol-d5
https://clearsynth.com/product/beta-cortol-d5
https://bdg.co.nz/products/%CE%B1-cortol-d5
https://clearsynth.com/product/beta-cortol-d5
https://www.benchchem.com/product/b15562203/docs?utm_src=pdf-body#certificate-of-analysis-cortol-d5-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies are employed to verify the quality of Cortol-d5. The following are
representative protocols for the key analytical tests cited in the CoA.

High-Performance Liquid Chromatography (HPLC)

o Objective: To determine the chemical purity of Cortol-d5 by separating it from any non-
labeled or other impurities.

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
Mobile Phase:

o A:0.1% Formic Acid in Water

o B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 30% B, linearly increase to 95% B over 15 minutes, hold for 5 minutes,
then return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: UV at 245 nm.

Injection Volume: 10 pL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

¢ Objective: To confirm the identity and determine the isotopic purity and distribution of Cortol-
d5. Stable isotope-labeled compounds are frequently used as internal standards in mass
spectrometry to enhance accuracy and reproducibility.[3]

 Instrumentation: Sciex QTRAP 6500+ system coupled with a Shimadzu Nexera X2 UPLC
system or equivalent.[4]
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Chromatographic Conditions: Similar to HPLC conditions, but with a UPLC C18 column (e.g.,
2.1 x 100 mm, 1.8 um) and a faster gradient.

lonization: Electrospray lonization (ESI), Positive Mode.

Multiple Reaction Monitoring (MRM) Transitions:

o Cortol-d5: Q1: m/z 374.3 - Q3: m/z 289.2 (Quantifier), m/z 307.2 (Qualifier)
o Cortol (unlabeled): Q1: m/z 369.3 — Q3: m/z 284.2

Data Analysis: Isotopic purity is calculated from the relative peak areas of the deuterated and
unlabeled species.

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy

Objective: To confirm the chemical structure of Cortol-d5 by analyzing the proton signals.
The absence of signals at specific positions confirms successful deuteration.

Instrumentation: Bruker Avance Il 500 MHz spectrometer or equivalent.

Solvent: Methanol-d4 (CDsOD).

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Data Analysis: The *H-NMR spectrum is compared to the spectrum of the unlabeled cortol
standard. The reduction or absence of proton signals at the deuterated positions confirms
the isotopic labeling.

Visualizations

The following diagrams illustrate the analytical workflow and a relevant biological pathway for
Cortol-d5.
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Analytical Workflow for Cortol-d5

Sample Preparation
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Caption: General analytical workflow for the quality control testing of Cortol-d5.
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Caption: Simplified metabolic pathway from cortisol to Cortol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. clearsynth.com [clearsynth.com]

e 2. bdg.co.nz [bdg.co.nz]

¢ 3. medchemexpress.com [medchemexpress.com]
¢ 4. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Certificate of Analysis: Cortol-d5 - A Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562203/docs#certificate-of-analysis-cortol-d5-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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